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Hydroxymethyl Dasatinib Hydroxymethyl Dasatinib Hydroxymethyl Dasatinib is an oxidative metabolite of Dasatinib (M24 metabolite), used in the treatment of cancers and immune diseases.
Brand Name: Vulcanchem
CAS No.: 910297-58-4
VCID: VC21347345
InChI: InChI=1S/C22H26ClN7O3S/c1-14-25-18(11-19(26-14)30-7-5-29(6-8-30)9-10-31)27-22-24-12-17(34-22)21(33)28-20-15(13-32)3-2-4-16(20)23/h2-4,11-12,31-32H,5-10,13H2,1H3,(H,28,33)(H,24,25,26,27)
SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)CCO)NC3=NC=C(S3)C(=O)NC4=C(C=CC=C4Cl)CO
Molecular Formula: C22H26ClN7O3S
Molecular Weight: 504 g/mol

Hydroxymethyl Dasatinib

CAS No.: 910297-58-4

Cat. No.: VC21347345

Molecular Formula: C22H26ClN7O3S

Molecular Weight: 504 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Hydroxymethyl Dasatinib - 910297-58-4

Description Hydroxymethyl Dasatinib is an oxidative metabolite of Dasatinib (M24 metabolite), used in the treatment of cancers and immune diseases.
CAS No. 910297-58-4
Molecular Formula C22H26ClN7O3S
Molecular Weight 504 g/mol
IUPAC Name N-[2-chloro-6-(hydroxymethyl)phenyl]-2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide
Standard InChI InChI=1S/C22H26ClN7O3S/c1-14-25-18(11-19(26-14)30-7-5-29(6-8-30)9-10-31)27-22-24-12-17(34-22)21(33)28-20-15(13-32)3-2-4-16(20)23/h2-4,11-12,31-32H,5-10,13H2,1H3,(H,28,33)(H,24,25,26,27)
Standard InChI Key KZNOWBHQESWSTD-UHFFFAOYSA-N
SMILES CC1=NC(=CC(=N1)N2CCN(CC2)CCO)NC3=NC=C(S3)C(=O)NC4=C(C=CC=C4Cl)CO
Canonical SMILES CC1=NC(=CC(=N1)N2CCN(CC2)CCO)NC3=NC=C(S3)C(=O)NC4=C(C=CC=C4Cl)CO
Appearance White to Off-White Solid
Melting Point 191-195°C

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